![molecular formula C23H23ClN2O4S B296247 N-(5-chloro-2-phenoxyphenyl)-2-[2,4-dimethyl(methylsulfonyl)anilino]acetamide](/img/structure/B296247.png)
N-(5-chloro-2-phenoxyphenyl)-2-[2,4-dimethyl(methylsulfonyl)anilino]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-chloro-2-phenoxyphenyl)-2-[2,4-dimethyl(methylsulfonyl)anilino]acetamide, also known as DPMA, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. DPMA has been found to have potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory conditions.
Mechanism of Action
The exact mechanism of action of N-(5-chloro-2-phenoxyphenyl)-2-[2,4-dimethyl(methylsulfonyl)anilino]acetamide is not fully understood. However, it is thought to act by inhibiting the production of pro-inflammatory cytokines and chemokines through the inhibition of NF-κB signaling. This compound has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a key role in cellular energy metabolism and has been implicated in the regulation of inflammation.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, this compound has been shown to have antioxidant effects, protect against oxidative stress, and improve mitochondrial function. This compound has also been found to have beneficial effects on glucose metabolism and insulin sensitivity, making it a potential therapeutic agent for the treatment of metabolic disorders such as diabetes.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(5-chloro-2-phenoxyphenyl)-2-[2,4-dimethyl(methylsulfonyl)anilino]acetamide for lab experiments is its potent anti-inflammatory and analgesic properties, which make it a useful tool for studying the role of inflammation in various disease states. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are a number of potential future directions for research on N-(5-chloro-2-phenoxyphenyl)-2-[2,4-dimethyl(methylsulfonyl)anilino]acetamide. One area of interest is the development of new formulations or delivery methods to improve the solubility and bioavailability of this compound. Another area of interest is the investigation of the potential therapeutic applications of this compound in various disease states, such as metabolic disorders and neurodegenerative diseases. Finally, further studies are needed to fully elucidate the mechanism of action of this compound and identify potential targets for therapeutic intervention.
Synthesis Methods
The synthesis of N-(5-chloro-2-phenoxyphenyl)-2-[2,4-dimethyl(methylsulfonyl)anilino]acetamide involves the reaction of 5-chloro-2-phenoxyaniline with 2,4-dimethylsulfonyl chloride to form 5-chloro-2-phenoxy-N-(2,4-dimethylsulfonyl)aniline. This intermediate is then reacted with 2-bromoacetyl chloride to form N-(5-chloro-2-phenoxyphenyl)-2-(2,4-dimethylsulfonyl)acetamide, which is subsequently reacted with aniline to produce this compound.
Scientific Research Applications
N-(5-chloro-2-phenoxyphenyl)-2-[2,4-dimethyl(methylsulfonyl)anilino]acetamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, as well as reduce the activation of inflammatory cells such as macrophages and neutrophils. This compound has also been found to have potent analgesic effects, with studies showing that it can reduce pain sensitivity in animal models of inflammatory pain.
Properties
Molecular Formula |
C23H23ClN2O4S |
---|---|
Molecular Weight |
459 g/mol |
IUPAC Name |
N-(5-chloro-2-phenoxyphenyl)-2-(2,4-dimethyl-N-methylsulfonylanilino)acetamide |
InChI |
InChI=1S/C23H23ClN2O4S/c1-16-9-11-21(17(2)13-16)26(31(3,28)29)15-23(27)25-20-14-18(24)10-12-22(20)30-19-7-5-4-6-8-19/h4-14H,15H2,1-3H3,(H,25,27) |
InChI Key |
UBPWTMRTAPQRQH-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)N(CC(=O)NC2=C(C=CC(=C2)Cl)OC3=CC=CC=C3)S(=O)(=O)C)C |
Canonical SMILES |
CC1=CC(=C(C=C1)N(CC(=O)NC2=C(C=CC(=C2)Cl)OC3=CC=CC=C3)S(=O)(=O)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.